Cas no 1334495-40-7 (4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester)

4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester structure
1334495-40-7 structure
Product Name:4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
CAS No:1334495-40-7
MF:C12H20F3NO3
MW:283.287314414978
MDL:MFCD20232851
CID:4584804
PubChem ID:118798420
Update Time:2023-04-03

4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
    • 4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester(WX641083)
    • 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-4-(trifluoromethyl)-, 1,1-dime…
    • 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-4-(trifluoromethyl)-, 1,1-dimethylethyl ester
    • MDL: MFCD20232851
    • Inchi: 1S/C12H20F3NO3/c1-10(2,3)19-9(17)16-7-4-5-11(18,6-8-16)12(13,14)15/h18H,4-8H2,1-3H3
    • InChI Key: MFZCPLQJSDHUOD-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCC(O)(C(F)(F)F)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

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4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:1334495-40-7)4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
Order Number:A1232194
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:22
Price ($):778
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1334495-40-7)4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
A1232194
Purity:99%
Quantity:1g
Price ($):778
Email